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Compound of Interest

Compound Name: Flutolanil

Cat. No.: B150245 Get Quote

An In-depth Guide to the Solubility of Flutolanil in Common Laboratory Solvents for

Researchers, Scientists, and Drug Development Professionals.

Introduction
Flutolanil (CAS No. 66332-96-5) is a systemic benzanilide fungicide widely utilized for its

efficacy against a range of pathogens, particularly those caused by Rhizoctonia species. Its

mode of action involves the inhibition of succinate dehydrogenase (Complex II) in the

mitochondrial respiratory chain, disrupting fungal cellular respiration and energy production.[1]

[2][3] For researchers working on novel formulations, conducting toxicological studies, or

investigating its biochemical mechanisms, a thorough understanding of flutolanil's solubility in

various laboratory solvents is paramount. This technical guide provides a consolidated

overview of its solubility profile, detailed experimental protocols for solubility determination, and

a visualization of its molecular mode of action.

Quantitative Solubility Data
The solubility of flutolanil varies significantly across different solvents, a critical consideration

for preparing stock solutions and designing experiments. While sparingly soluble in aqueous

solutions, it demonstrates much higher solubility in several organic solvents. The data compiled

from various technical sources is summarized below.
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Solvent Solubility Temperature (°C) Notes

Water 8.01 mg/L 20
Low aqueous

solubility.[3]

Acetone ~606 g/L 20

High solubility. Note: A

conflicting value of

0.6062 mg/L has been

reported, which is

likely erroneous.[4]

Dimethyl Sulfoxide

(DMSO)
≥100 mg/mL Not Specified

Very high solubility,

may require

sonication.[2][5][6]

Dimethylformamide

(DMF)
~30 mg/mL Not Specified High solubility.[5][6]

Ethanol ~10 mg/mL Not Specified
Moderate solubility.[5]

[6]

Methanol Slightly Soluble Not Specified

A standard solution of

100 µg/mL has been

noted, confirming

solubility to at least

this level.[7]

Chloroform Slightly Soluble Not Specified

Qualitative data

indicates some

degree of solubility.[7]

Dichloromethane 0.3776 mg/L 20

Reported value is

unexpectedly low and

should be treated with

caution.[1]

Ethyl Acetate 0.3647 mg/L 20

Reported value is

unexpectedly low and

should be treated with

caution.[1]
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n-Hexane 0.000395 mg/L 20

Very low solubility,

effectively insoluble.

[1]

Toluene 0.0354 mg/L 20 Very low solubility.[1]

DMSO:PBS (pH 7.2)

(1:3)
~0.25 mg/mL Not Specified

Solubility in a mixed

aqueous buffer

system.[5][6]

Experimental Protocol: Solubility Determination
(Flask Method)
For determining the solubility of compounds like flutolanil, which exhibit moderate to high

solubility in organic solvents, the "Flask Method" is a reliable and widely accepted technique.

This protocol outlines the necessary steps to ascertain the saturation concentration of

flutolanil in a given solvent at a controlled temperature.

1. Materials and Equipment:

Flutolanil (crystalline solid, ≥98% purity)

Solvent of choice (analytical grade)

Analytical balance

Temperature-controlled orbital shaker or water bath

Glass flasks with airtight stoppers (e.g., screw-cap Erlenmeyer flasks)

Centrifuge capable of holding the flasks or centrifuge tubes

Syringe filters (e.g., 0.22 µm PTFE) and syringes

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or another appropriate analytical instrument.
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2. Procedure:

Preparation: Set the orbital shaker or water bath to the desired constant temperature (e.g.,

20°C). Allow it to equilibrate.

Addition of Solute and Solvent: Add an excess amount of crystalline flutolanil to a flask. The

excess is crucial to ensure that a saturated solution is achieved. Record the approximate

mass added.

Equilibration: Add a known volume of the selected solvent to the flask. Securely stopper the

flask to prevent solvent evaporation.

Agitation: Place the flask in the temperature-controlled shaker and agitate at a constant

speed. The agitation time required to reach equilibrium can vary; 24 to 48 hours is typical.

Preliminary tests may be needed to determine the optimal equilibration time.

Phase Separation: After equilibration, allow the flask to rest in the temperature-controlled

environment for several hours to let undissolved solid settle. For finer suspensions,

centrifuge the solution at a moderate speed to pellet the excess solid.

Sample Collection: Carefully withdraw a clear aliquot of the supernatant using a syringe.

Avoid disturbing the undissolved solid.

Filtration: Immediately filter the aliquot through a syringe filter into a clean vial to remove any

remaining microscopic particles.

Dilution and Analysis: Accurately dilute the filtered saturated solution with the appropriate

solvent to a concentration that falls within the linear range of the analytical instrument (e.g.,

HPLC).

Quantification: Analyze the diluted sample using a pre-calibrated HPLC method to determine

the precise concentration of flutolanil.

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution

factor. The result is typically expressed in g/L or mg/mL.
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Caption: Workflow for determining flutolanil solubility via the Flask Method.

Mechanism of Action: Inhibition of Succinate
Dehydrogenase
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Flutolanil's fungicidal activity stems from its role as a Succinate Dehydrogenase Inhibitor

(SDHI). It specifically targets Complex II of the mitochondrial electron transport chain, a critical

enzyme that functions in both the citric acid cycle and cellular respiration. By binding to

Complex II, flutolanil blocks the oxidation of succinate to fumarate, thereby halting the transfer

of electrons to ubiquinone. This disruption effectively shuts down ATP production, leading to the

death of the fungal cell.
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Caption: Flutolanil inhibits Complex II, blocking electron flow from succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

